Cas no 2361789-92-4 (2-(2-Oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate)

• Product Name: 2-(2-Oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate
• CAS No: 2361789-92-4
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 5453347
• PubChem ID: 145886333
• Update Time: 2025-06-12

2-(2-Oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxo-1-pyrrolidinyl)ethyl 4-[(1-oxo-2-propen-1-yl)amino]benzoate
• EN300-26582988
• 2-(2-oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate
• 2361789-92-4
• Z734686182
• 2-(2-Oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate

• Inchi： 1S/C16H18N2O4/c1-2-14(19)17-13-7-5-12(6-8-13)16(21)22-11-10-18-9-3-4-15(18)20/h2,5-8H,1,3-4,9-11H2,(H,17,19)
• InChI Key： PMXCJZZYXKXZNG-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCOC(C1C=CC(=CC=1)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.255±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.0±50.0 °C(Predicted)
• pka: 13.04±0.70(Predicted)

Additional information on 2-(2-Oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate

Introduction to 2-(2-Oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate (CAS No. 2361789-92-4)

2-(2-Oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate, identified by the chemical compound code CAS No. 2361789-92-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a pyrrolidinone ring linked to an ethyl chain and a benzoate moiety functionalized with an amide group, exhibits promising characteristics for further exploration in drug discovery and medicinal chemistry.

The structural framework of 2-(2-Oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate incorporates several key pharmacophoric elements that are highly relevant to modern drug design. The presence of the pyrrolidinone ring is particularly noteworthy, as it is a common scaffold in biologically active molecules, often contributing to binding affinity and metabolic stability. Additionally, the benzoate group provides a rigid aromatic core, which can enhance the molecule's interactions with biological targets, while the amide functionality introduces polar interactions and potential hydrogen bonding capabilities.

In recent years, there has been a growing interest in molecules that combine heterocyclic systems with amide or ester groups, as these combinations often yield compounds with enhanced pharmacological properties. The ethylation at the propargyl position in this compound adds another layer of complexity, potentially influencing its solubility, bioavailability, and overall pharmacokinetic profile. Such structural features make CAS No. 2361789-92-4 an intriguing candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of 2-(2-Oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate is its potential application in modulating biological pathways associated with inflammation and neurodegeneration. The pyrrolidinone ring has been extensively studied for its role in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Furthermore, the benzoate moiety has demonstrated anti-inflammatory and analgesic properties in several preclinical studies. The combination of these features suggests that this compound may exhibit dual-action mechanisms, making it a valuable asset in the quest for multifunctional therapeutics.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds like CAS No. 2361789-92-4 with greater specificity. Molecular docking studies have indicated that this molecule may interact with targets such as cyclooxygenase-2 (COX-2) and microsomal prostaglandin E synthase 1 (mPGES1), which are implicated in chronic inflammatory diseases. Additionally, the amide group could potentially engage with serine proteases or other enzymes involved in neurodegenerative processes, such as those observed in Alzheimer's disease or Parkinson's disease.

The synthesis of 2-(2-Oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate presents an interesting challenge due to its complex structural requirements. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules efficiently and with high yields. Techniques such as transition-metal-catalyzed cross-coupling reactions, asymmetric hydrogenation, and enzymatic resolutions have been employed to introduce the necessary stereocenters and functional groups with precision. These advances not only enhance the accessibility of this compound but also open up possibilities for its derivatization into more potent analogs.

In vitro studies have begun to unravel the pharmacological profile of CAS No. 2361789-92-4, revealing promising preliminary results. Initial assays suggest that this compound exhibits moderate inhibitory activity against COX-2, comparable to some well-known nonsteroidal anti-inflammatory drugs (NSAIDs). Moreover, its interaction with other inflammatory mediators has been explored, indicating potential benefits beyond simple COX inhibition. These findings underscore the importance of further investigation into its mechanism of action and therapeutic potential.

The development of novel drug candidates often involves rigorous optimization processes to enhance efficacy while minimizing side effects. In the case of CAS No. 2361789-92-4, modifications to the pyrrolidinone ring or the benzoate moiety could lead to improved pharmacokinetic properties or increased selectivity for specific biological targets. For instance, introducing fluorine atoms at strategic positions might enhance metabolic stability or binding affinity without compromising solubility. Such structural refinements are critical steps toward translating promising preclinical findings into viable clinical candidates.

The role of computational modeling in drug discovery cannot be overstated. Advanced software tools allow researchers to predict how modifications to a molecule like CAS No. 2361789-92-4 will affect its biological activity. By leveraging machine learning algorithms trained on large datasets of known bioactive compounds, scientists can identify optimal analogs before synthesizing them experimentally. This approach not only accelerates the drug discovery pipeline but also reduces costs associated with trial-and-error experimentation.

As interest in personalized medicine grows, compounds like 2-(2-Oxopyrrolidin-1-yl)ethyl 4-(prop-2-enamido)benzoate hold promise for tailoring treatments to individual patients based on their genetic profiles or disease biomarkers. The unique structural features of this molecule make it amenable to derivatization into probes or tools for understanding disease mechanisms at a molecular level. Such applications could pave the way for more targeted therapies that address specific pathological pathways with greater precision.

The future prospects for CAS No. 2361789-92-4 are bright, given its intriguing structure and potential therapeutic applications. Ongoing research aims to elucidate its full pharmacological profile through comprehensive biochemical assays and animal models of inflammation and neurodegeneration. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical trials and ultimately bring new treatments to patients suffering from debilitating diseases.